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Compound of Interest

Compound Name: (2-Formylphenoxy)acetonitrile

Cat. No.: B177680

Essential Safety and Handling Guide for (2-
Formylphenoxy)acetonitrile

This guide provides crucial safety and logistical information for the handling and disposal of (2-
Formylphenoxy)acetonitrile, tailored for researchers, scientists, and professionals in drug
development. The following procedures are designed to ensure a safe laboratory environment.

(2-Formylphenoxy)acetonitrile is a chemical compound that requires careful handling due to
its potential hazards. While a specific Safety Data Sheet (SDS) for this exact compound is not
readily available, information from structurally similar compounds, such as 2-(4-
Formylphenoxy)acetonitrile and other acetonitrile derivatives, provides a strong basis for safe
handling protocols. The primary hazards are associated with its functional groups: an aldehyde,
an ether, and a nitrile. Nitrile compounds can be toxic if ingested, inhaled, or absorbed through
the skin. Aldehydes can be irritants, and ethers may form explosive peroxides over time.

Personal Protective Equipment (PPE)

When handling (2-Formylphenoxy)acetonitrile, a comprehensive PPE strategy is mandatory
to minimize exposure.
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PPE Category

Specification

Rationale

Eye Protection

Chemical splash goggles that
meet ANSI Z.87.1 1989
standard. A face shield should
be worn over safety glasses if
there is a risk of splashing or a

highly exothermic reaction.[1]

Protects against splashes and
vapors that can cause serious

eye irritation.[2]

Hand Protection

Disposable nitrile gloves
provide short-term protection.
For prolonged contact, consult
the glove manufacturer's
chemical resistance guide.
Always inspect gloves before
use and change them
immediately upon

contamination.[1][3]

Prevents skin absorption,
which can be a route of
exposure for harmful

substances.[4]

Body Protection

A flame-retardant lab coat
(e.g., Nomex®) worn over
cotton-based clothing.[1] All
buttons on the lab coat should
be fastened to cover as much
skin as possible.[1] Long pants
and closed-toe, closed-heel

shoes are required.[1]

Protects the skin from

accidental spills and splashes.

Respiratory Protection

Use in a well-ventilated area,
preferably within a chemical
fume hood.[3][4] If engineering
controls are insufficient, a
NIOSH/MSHA approved

respirator is necessary.[1][4]

Minimizes the inhalation of
potentially harmful vapors or
dust.[4]

Operational Plan: Step-by-Step Handling Procedure

e Preparation and Engineering Controls:
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o Work in a well-ventilated laboratory, and conduct all manipulations of (2-
Formylphenoxy)acetonitrile inside a certified chemical fume hood.[3]

o Ensure that a safety shower and an eyewash station are readily accessible.[5]

o Remove all ignition sources from the work area.[6]

e Handling the Chemical:

o

Wear the appropriate PPE as detailed in the table above.

[¢]

Avoid direct contact with the skin and eyes.[4]

[¢]

Do not breathe in dust, vapor, mist, or gas.[4]

[e]

When transferring the chemical, use spark-proof tools and ensure equipment is properly
grounded to prevent static discharge.[7]

 In Case of a Spill:

Evacuate the immediate area.

o

[¢]

For small spills, absorb the material with an inert absorbent such as vermiculite, sand, or
earth.[6]

[¢]

Collect the absorbed material into a suitable, labeled container for disposal.[4][6]

[¢]

For larger spills, contact your institution's environmental health and safety department.

First Aid Measures

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

o Skin Contact: Remove contaminated clothing and shoes. Flush the skin with plenty of water
for at least 15 minutes. Get medical aid.[4]

¢ Inhalation: Remove the individual from exposure and move to fresh air immediately. If
breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate
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medical attention.[4]

e Ingestion: Do NOT induce vomiting. Wash mouth out with water. Seek immediate medical
attention.[4]

Disposal Plan

Proper disposal of (2-Formylphenoxy)acetonitrile and its containers is critical to prevent
environmental contamination and ensure safety.

o Waste Collection:

o Collect waste (2-Formylphenoxy)acetonitrile and any contaminated materials (e.g.,
absorbent pads, gloves) in a designated, properly labeled, and sealed hazardous waste
container.

o Do not mix this waste with other waste streams unless compatibility is confirmed.
e Storage of Waste:

o Store waste containers in a cool, dry, and well-ventilated area, away from incompatible
materials.[8]

e Disposal Method:

o Dispose of the chemical waste through a licensed hazardous waste disposal company.[8]

[9]
o Follow all local, state, and federal regulations for hazardous waste disposal.

o Empty containers may still contain hazardous residues and should be treated as
hazardous waste.[6]

Workflow for Safe Handling of (2-
Formylphenoxy)acetonitrile
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Caption: Workflow for the safe handling of (2-Formylphenoxy)acetonitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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